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Compound of Interest

Compound Name: 4-Chloropyridine-2-carbonitrile

Cat. No.: B100596

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 4-
Chloropyridine-2-carbonitrile (CAS: 19235-89-3). Adherence to these procedures is essential
for ensuring laboratory safety and operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)

4-Chloropyridine-2-carbonitrile is a compound that is toxic if swallowed and causes skin and
serious eye irritation.[1] Appropriate personal protective equipment is mandatory to prevent
exposure.

Summary of Required Personal Protective Equipment:
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber).[2][3][4][5]
[6]

To prevent skin contact and
irritation.[1] Nitrile gloves offer
superior resistance to a wide

range of chemicals.[2][4]

Eye/Face Protection

Safety glasses with side-
shields or chemical goggles.
Face shield if splashing is a

risk.

To protect against serious eye

damage from splashes or dust.

[1]

Skin and Body Protection

Laboratory coat, long-sleeved

clothing, and closed-toe shoes.

To minimize skin exposure.
Contaminated clothing should
be removed and washed

before reuse.[7]

Respiratory Protection

Use in a well-ventilated area. If
dust or aerosols are
generated, a NIOSH/MSHA or
European Standard EN 149
approved respirator should be
used.[1][7]

To prevent inhalation, which

can be harmful.[8]

Safe Handling and Storage

Proper handling and storage are crucial to maintain the stability of the compound and the

safety of laboratory personnel.

Operational Plan:

o Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.

[°]

« Handling Practices: Avoid contact with skin and eyes.[1] Do not eat, drink, or smoke when
using this product.[1][10] Wash hands thoroughly after handling.[1] Avoid dust formation.[1]

[9]
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» Storage Conditions: Store in a cool, dry, and well-ventilated place.[1][11] Keep the container
tightly closed.[1][12] Store locked up.[1]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Protocol

Immediately call a POISON CENTER or

doctor/physician.[1] Rinse mouth with water.[1]

If Swallowed ) ]
Never give anything by mouth to an
unconscious person.[1]
Wash off with soap and plenty of water.[1] Take
In Case of Skin Contact the victim immediately to the hospital.[1] Consult

a physician.[1]

Rinse cautiously with water for at least 15
minutes.[1] Remove contact lenses, if present

In Case of Eye Contact ) o
and easy to do.[1] Continue rinsing.[1] Consult a

physician.[1]

Move the person into fresh air.[1] If not
If Inhaled breathing, give artificial respiration.[1] Consult a

physician.[1]

Disposal Plan

Dispose of contents and container in accordance with local, regional, and national regulations.
It is recommended to use an approved waste disposal plant. Recycle any unused portion of the
material for its approved use or return it to the manufacturer or supplier.[13]

Experimental Workflow for Safe Handling

The following diagram outlines the procedural steps for the safe handling of 4-Chloropyridine-
2-carbonitrile.
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Caption: Workflow for the safe handling of 4-Chloropyridine-2-carbonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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